Cas no 2034371-96-3 (2-(2-chloro-6-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)acetamide
• CAS No: 2034371-96-3
• MF: C₁₅H₁₃ClFN₅O₂
• MW: 349.747424840927
• CID: 5550510
• Update Time: 2025-06-09

2-(2-chloro-6-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• 2-(2-chloro-6-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)acetamide

• Inchi： 1S/C15H13ClFN5O2/c1-24-15-6-5-12-19-20-13(22(12)21-15)8-18-14(23)7-9-10(16)3-2-4-11(9)17/h2-6H,7-8H2,1H3,(H,18,23)
• InChI Key： RRPDPQKJFWFAHR-UHFFFAOYSA-N
• SMILES： C(NCC1N2C(=NN=1)C=CC(OC)=N2)(=O)CC1=C(F)C=CC=C1Cl

Additional information on 2-(2-chloro-6-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)acetamide

2-(2-Chloro-6-Fluorophenyl)-N-({6-Methoxy-[1,2,4]Triazolo[4,3-b]Pyridazin-3-Yl}Methyl)Acetamide

The compound 2-(2-chloro-6-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)acetamide (CAS No. 2034371-96-3) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and its unique chemical properties.

The molecular structure of this compound is characterized by a chloro-substituted phenyl group, a fluoro-substituted phenyl group, and a triazolo-pyridazine ring system. The presence of these groups contributes to its diverse chemical reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic systems in modulating pharmacokinetic properties and enhancing bioavailability.

One of the key features of this compound is its triazolo[4,3-b]pyridazine ring, which is known for its ability to act as a scaffold for various bioactive molecules. The methoxy group attached to this ring further enhances its stability and solubility, making it an attractive candidate for pharmaceutical applications. Researchers have explored the synthesis of similar compounds using advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and interaction profiles of this compound. For instance, molecular docking studies have revealed potential binding affinities for several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the preparation of 2-(2-chloro-6-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)acetamide involves a multi-step process that includes nucleophilic aromatic substitution and amide bond formation. The use of environmentally friendly reagents and catalysts has been emphasized in recent research to align with green chemistry principles.

Moreover, the compound's stability under physiological conditions has been evaluated through accelerated stability tests. These studies have demonstrated its resistance to hydrolysis and oxidation, which are critical factors for its suitability as an orally administered drug.

The biological evaluation of this compound has revealed promising results in preclinical models. For example, it has shown selective inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential utility in anti-inflammatory therapies. Additionally, its ability to penetrate cellular membranes efficiently makes it a strong candidate for targeting intracellular pathogens.

Looking ahead, the development of analogs with improved pharmacokinetic profiles is an active area of research. Scientists are exploring modifications to the phenyl rings and side chains to optimize bioavailability while maintaining or enhancing biological activity.

In conclusion, 2-(2-chloro-6-fluorophenyl)-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)acetamide represents a cutting-edge molecule with significant potential in the field of medicinal chemistry. Its unique structure and promising biological properties make it a valuable asset for advancing therapeutic interventions across multiple disease areas.